Cas no 612505-78-9 (Benzo[b]thiophene-3-carbonitrile, 2-nitro- (9CI))

Benzo[b]thiophene-3-carbonitrile, 2-nitro- (9CI) is a heterocyclic organic compound featuring a benzo[b]thiophene core substituted with a cyano group at the 3-position and a nitro group at the 2-position. This structure imparts reactivity suitable for applications in pharmaceutical intermediates, agrochemical synthesis, and material science. The electron-withdrawing nitro and cyano groups enhance its utility in nucleophilic substitution and cyclization reactions. Its well-defined molecular framework allows for precise modifications in complex synthetic pathways. The compound is typically characterized by high purity and stability, making it a reliable building block for research and industrial applications requiring tailored heterocyclic scaffolds.

Benzo[b]thiophene-3-carbonitrile, 2-nitro- (9CI) structure

612505-78-9 structure

Product Name:Benzo[b]thiophene-3-carbonitrile, 2-nitro- (9CI)

CAS No:612505-78-9

MF:C₉H₄N₂O₂S

MW:204.205260276794

MDL:MFCD18825754

CID:954211

PubChem ID:21093509

Update Time:2025-06-10

Benzo[b]thiophene-3-carbonitrile, 2-nitro- (9CI) Chemical and Physical Properties

Names and Identifiers

- Benzo[b]thiophene-3-carbonitrile, 2-nitro- (9CI)
- 2-nitro-1-benzothiophene-3-carbonitrile
- 2-nitroBenzo[b]thiophene-3-carbonitrile
- DTXSID00610709
- DA-25759
- SCHEMBL1514466
- 2-NITRO-BENZO[B]THIOPHENE-3-CARBONITRILE
- TXCYUAKLWWCFEH-UHFFFAOYSA-N
- MFCD18825754
- 612505-78-9
- MDL： MFCD18825754
- Inchi： 1S/C9H4N2O2S/c10-5-7-6-3-1-2-4-8(6)14-9(7)11(12)13/h1-4H
- InChI Key： TXCYUAKLWWCFEH-UHFFFAOYSA-N
- SMILES： S1C(=C(C#N)C2C=CC=CC1=2)[N+](=O)[O-]

Computed Properties

Exact Mass: 203.99934855g/mol
Monoisotopic Mass: 203.99934855g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 293
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 97.8Å²

Benzo[b]thiophene-3-carbonitrile, 2-nitro- (9CI) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB475370-1 g	2-Nitro-benzo[b]thiophene-3-carbonitrile	612505-78-9		1g	€1,050.10	2023-04-21
Matrix Scientific	180878-1g	2-Nitrobenzo[b]thiophene-3-carbonitrile, 95%+	612505-78-9	95%	1g	$1471.00	2023-09-05
abcr	AB475370-1g	2-Nitro-benzo[b]thiophene-3-carbonitrile; .	612505-78-9		1g	€1050.10	2025-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1815873-1g	2-Nitro-Benzo[b]thiophene-3-carbonitrile	612505-78-9	95%	1g	￥26698.00	2024-05-06
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	J20_521861-1g	2-Nitro-benzo[b]thiophene-3-carbonitrile	612505-78-9	nan	1g	¥16346.00	2025-04-13